Cas no 120096-06-2 (2-methyl-9-[2-(9-methyl-1,10-phenanthrolin-2-yl)ethyl]-1,10-phenanthroline)

• Product Name: 2-methyl-9-[2-(9-methyl-1,10-phenanthrolin-2-yl)ethyl]-1,10-phenanthroline
• CAS No: 120096-06-2
• MF: C₂₈H₂₂N₄
• MW: 414.501085758209
• CID: 2616949
• PubChem ID: 14148605
• Update Time: 2025-04-21

2-methyl-9-[2-(9-methyl-1,10-phenanthrolin-2-yl)ethyl]-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-9-[2-(9-methyl-1,10-phenanthrolin-2-yl)ethyl]-1,10-phenanthroline
• DTXCID20507405
• 2,2'-(Ethane-1,2-diyl)bis(9-methyl-1,10-phenanthroline)
• 120096-06-2
• DTXSID50556623

• Inchi： 1S/C28H22N4/c1-17-3-5-19-7-9-21-11-13-23(31-27(21)25(19)29-17)15-16-24-14-12-22-10-8-20-6-4-18(2)30-26(20)28(22)32-24/h3-14H,15-16H2,1-2H3
• InChI Key： ULPRXEWUMBQXLI-UHFFFAOYSA-N
• SMILES： N1C2C3C(=CC=C(C)N=3)C=CC=2C=CC=1CCC1C=CC2C=CC3=CC=C(C)N=C3C=2N=1

Computed Properties

• Exact Mass: 414.18444672Da
• Monoisotopic Mass: 414.18444672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 51.6Ų